![molecular formula C10H19N5O B6184353 2-azido-N-[1-(propan-2-yl)piperidin-4-yl]acetamide CAS No. 2639405-85-7](/img/no-structure.png)
2-azido-N-[1-(propan-2-yl)piperidin-4-yl]acetamide
Description
Future Directions
The future directions for research on “2-azido-N-[1-(propan-2-yl)piperidin-4-yl]acetamide” and related compounds could involve further exploration of their potential as allosteric muscarinic M1 receptor agonists . This could include more detailed studies on their synthesis, mechanism of action, and potential therapeutic applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-azido-N-[1-(propan-2-yl)piperidin-4-yl]acetamide involves the reaction of 1-(propan-2-yl)piperidine-4-carboxylic acid with thionyl chloride to form 1-(propan-2-yl)piperidine-4-carbonyl chloride. This intermediate is then reacted with sodium azide to form 2-azido-N-[1-(propan-2-yl)piperidin-4-yl]acetamide.", "Starting Materials": [ "1-(propan-2-yl)piperidine-4-carboxylic acid", "thionyl chloride", "sodium azide" ], "Reaction": [ "1. 1-(propan-2-yl)piperidine-4-carboxylic acid is reacted with thionyl chloride in the presence of a catalyst such as DMF or pyridine to form 1-(propan-2-yl)piperidine-4-carbonyl chloride.", "2. The resulting intermediate is then reacted with sodium azide in the presence of a solvent such as DMF or DMSO to form 2-azido-N-[1-(propan-2-yl)piperidin-4-yl]acetamide.", "3. The final product can be purified using techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
2639405-85-7 |
Product Name |
2-azido-N-[1-(propan-2-yl)piperidin-4-yl]acetamide |
Molecular Formula |
C10H19N5O |
Molecular Weight |
225.3 |
Purity |
95 |
Origin of Product |
United States |
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